Cas no 56577-28-7 ((2S,3S)-Me ester-2-Hydroxy-3-methylpentanoic acid)

• Product Name: (2S,3S)-Me ester-2-Hydroxy-3-methylpentanoic acid
• CAS No: 56577-28-7
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 2068830
• PubChem ID: 10419323
• Update Time: 2025-04-21

(2S,3S)-Me ester-2-Hydroxy-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-Me ester-2-Hydroxy-3-methylpentanoic acid
• DTXSID30439521
• 56577-28-7
• Pentanoic acid, 2-hydroxy-3-methyl-, methyl ester, (2S,3S)-
• methyl (2s,3s)-2-hydroxy-3-methylpentanoate
• DTXCID10390343

• Inchi： 1S/C7H14O3/c1-4-5(2)6(8)7(9)10-3/h5-6,8H,4H2,1-3H3/t5-,6-/m0/s1
• InChI Key： OQXGUAUSWWFHOM-WDSKDSINSA-N
• SMILES： O[C@H](C(=O)OC)[C@@H](C)CC

Computed Properties

• Exact Mass: 146.094294304Da
• Monoisotopic Mass: 146.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų